Cas no 313490-26-5 (1-2-(Methylsulphonyl)phenylpiperazine)

• Product Name: 1-2-(Methylsulphonyl)phenylpiperazine
• CAS No: 313490-26-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD08692378
• CID: 916490
• PubChem ID: 11218677
• Update Time: 2025-04-19

1-2-(Methylsulphonyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Methylsulfonyl)phenyl)piperazine
• 1-[2-(Methylsulphonyl)phenyl]piperazine
• 1-(2-methylsulfonylphenyl)piperazine
• 1-[2-(methylsulfonyl)phenyl]piperazine
• Piperazine, 1-[2-(methylsulfonyl)phenyl]-
• 1-(2-Methanesulfonyl-phenyl)-piperazine
• 1-2-(Methylsulphonyl)phenylpiperazine

• MDL： MFCD08692378
• Inchi： 1S/C11H16N2O2S/c1-16(14,15)11-5-3-2-4-10(11)13-8-6-12-7-9-13/h2-5,12H,6-9H2,1H3
• InChI Key： INKLJEOCOONOOR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 240.09300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 133-134°C
• Flash Point: 228.5℃
• PSA: 57.79000
• LogP: 1.97430

1-2-(Methylsulphonyl)phenylpiperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT